Cas no 1189863-32-8 (4-Hydroxy Propafenone-d5 Hydrochloride)

• Product Name: 4-Hydroxy Propafenone-d5 Hydrochloride
• CAS No: 1189863-32-8
• MF: C₂₁H₂₈ClNO₄
• MW: 393.904325485229
• CID: 4552201
• Update Time: 2025-10-29

4-Hydroxy Propafenone-d5 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy Propafenone-d5 Hydrochloride
• 1-[4-hydroxy-2-[1,1,2,3,3-pentadeuterio-2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenylpropan-1-one:hydrochloride

• Inchi： 1S/C21H27NO4.ClH/c1-2-12-22-14-18(24)15-26-21-13-17(23)9-10-19(21)20(25)11-8-16-6-4-3-5-7-16;/h3-7,9-10,13,18,22-24H,2,8,11-12,14-15H2,1H3;1H
• InChI Key： WKRSKHMUIJZGKZ-UHFFFAOYSA-N
• SMILES： O(C1C=C(O)C=CC=1C(=O)CCC1C=CC=CC=1)C([H])([H])C([H])(O)C([H])([H])NCCC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols

Additional information on 4-Hydroxy Propafenone-d5 Hydrochloride

Comprehensive Guide to 4-Hydroxy Propafenone-d5 Hydrochloride (CAS No. 1189863-32-8): Properties, Applications, and Market Insights

4-Hydroxy Propafenone-d5 Hydrochloride (CAS No. 1189863-32-8) is a deuterated analog of the well-known antiarrhythmic drug propafenone. This compound has gained significant attention in pharmaceutical research due to its unique isotopic labeling, which enhances its utility in drug metabolism studies and pharmacokinetic analyses. The deuterium-labeled version offers improved stability and traceability, making it invaluable for advanced medical research.

The chemical structure of 4-Hydroxy Propafenone-d5 Hydrochloride includes five deuterium atoms, strategically placed to minimize metabolic interference while maintaining the pharmacological profile of the parent compound. Researchers often utilize this labeled variant to investigate the metabolic pathways of propafenone, a class IC antiarrhythmic agent. The hydroxy group at the fourth position further enhances its relevance in studying phase I and phase II metabolism.

One of the most compelling applications of 4-Hydroxy Propafenone-d5 Hydrochloride lies in LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) studies. The deuterium labeling provides a distinct isotopic signature, enabling precise detection and quantification in complex biological matrices. This capability is particularly crucial for drug development, where understanding metabolite formation and elimination is essential for ensuring safety and efficacy.

In recent years, the demand for deuterated compounds like 4-Hydroxy Propafenone-d5 Hydrochloride has surged, driven by advancements in precision medicine and personalized therapeutics. Pharmaceutical companies and academic institutions are increasingly leveraging these compounds to accelerate drug discovery and optimize therapeutic regimens. The ability to track drug metabolites with high accuracy has become a cornerstone of modern pharmacology.

Another area where 4-Hydroxy Propafenone-d5 Hydrochloride shines is in clinical research. By using this labeled compound, researchers can differentiate between administered drugs and endogenous metabolites, reducing ambiguity in study results. This precision is especially valuable in cardiology research, where propafenone is used to manage supraventricular arrhythmias. The deuterated form helps elucidate its mechanism of action and potential drug-drug interactions.

The synthesis of 4-Hydroxy Propafenone-d5 Hydrochloride involves sophisticated isotopic labeling techniques, ensuring high purity and isotopic enrichment. Manufacturers adhere to stringent quality control measures to meet the demands of research and regulatory standards. The compound’s stability under various storage conditions further enhances its appeal for long-term studies.

Market trends indicate a growing interest in deuterated pharmaceuticals, with 4-Hydroxy Propafenone-d5 Hydrochloride being a prime example. The global push for sustainable drug development and reduced side effects has fueled investments in labeled compounds. Analysts predict that the market for such specialized chemicals will continue to expand, driven by their irreplaceable role in cutting-edge research.

For researchers and institutions looking to procure 4-Hydroxy Propafenone-d5 Hydrochloride, it is essential to source it from reputable suppliers who provide comprehensive analytical data, including certificates of analysis (CoA) and MSDS (Material Safety Data Sheets). Proper handling and storage are critical to maintaining the compound’s integrity and ensuring reproducible results in experiments.

In summary, 4-Hydroxy Propafenone-d5 Hydrochloride (CAS No. 1189863-32-8) represents a vital tool in contemporary pharmaceutical and clinical research. Its deuterium labeling, combined with its pharmacological relevance, makes it indispensable for studies on drug metabolism, pharmacokinetics, and therapeutic monitoring. As the scientific community continues to embrace precision medicine, the importance of such specialized compounds will only grow.